BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1-Chloro-2-
(cyclopentyloxy)-4-nitrobenzene

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

1-Chloro-2-(cyclopentyloxy)-4-
Compound Name:
nitrobenzene

CAS No.: 1355247-04-9

Cat. No.: B594748

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-Chloro-2-(cyclopentyloxy)-4-
nitrobenzene, a key chemical intermediate. The information is curated to support research and
development activities, offering detailed insights into its chemical properties, synthesis, and
potential applications.

Core Molecular Attributes

1-Chloro-2-(cyclopentyloxy)-4-nitrobenzene is a substituted aromatic compound with the
following fundamental properties:

Property Value Source
Molecular Formula C11H12CINO3 [1112]
Molecular Weight 241.67 g/mol [1][2]
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The structural arrangement of this molecule, featuring a chloronitrobenzene core appended
with a cyclopentyloxy group, imparts specific reactivity and physical characteristics that are
leveraged in organic synthesis.

Structural Representation

dot graph "1_Chloro_2_cyclopentyloxy 4 nitrobenzene" { layout=neato; node
[shape=plaintext]; bgcolor="#F1F3F4";

// Benzene ring N1 [pos="0,1.5!", label=""]; N2 [pos="-1.3,-0.75!", label=""]; N3
[pos="1.3,-0.75!", label=""]; N4 [pos="0,-1.5!", label=""]; N5 [pos="-1.3,0.75!", label=""]; N6
[p0s="1.3,0.75!", label=""]; N1 -- N6 -- N3 -- N4 -- N2 -- N5 -- N1;

/I Substituents Cl [pos="-2.6,1.5!", label="CI", fontcolor="#34A853"]; O_ether [pos="2.6,1.5!",
label="0", fontcolor="#EA4335"]; N_nitro [pos="0,-3!", label="N", fontcolor="#4285F4"];

O1 _nitro [pos="-0.8,-3.8!", label="0", fontcolor="#EA4335"]; O2_nitro [pos="0.8,-3.8!",
label="0", fontcolor="#EA4335"];

/I Cyclopentyl group C1_c [pos="3.9,1.5!", label=""]; C2_c [p0os="4.5,0.5!", label=""]; C3_c
[p0s="3.9,-0.5!", label=""]; C4_c [p0s="3.0,0.0!", label=""]; C5_c [p0s="3.0,1.0!", label=""]; C1_c
--C2c-C3 c-C4 c-C5 c--Cl g

// Bonds N5 -- Cl [color="#34A853"]; N6 -- O_ether [color="#EA4335"]; N4 -- N_nitro
[color="#4285F4"]; N_nitro -- O1_nitro [label="+", fontcolor="#202124"]; N_nitro -- O2_nitro
[label="-", fontcolor="#202124"]; O_ether -- C1_c;

// Double bonds in benzene N1 -- N6; N2 -- N4; N5 -- N2;

/I Node for labels label_node [label="1-Chloro-2-(cyclopentyloxy)-4-nitrobenzene", pos="0,
-51", fontsize=12, fontcolor="#202124"]; } Caption: 2D structure of 1-Chloro-2-
(cyclopentyloxy)-4-nitrobenzene.

Synthesis and Reactivity

The synthesis of 1-Chloro-2-(cyclopentyloxy)-4-nitrobenzene typically involves the
Williamson ether synthesis. This well-established reaction provides a reliable route to the target
molecule.
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General Synthesis Workflow

The synthetic pathway commences with a suitable chloronitrophenol and cyclopentyl halide in
the presence of a base.

/ Nodes Reactantl [label="2-Chloro-4-nitrophenol"]; Reactant2 [label="Cyclopentyl bromide"];
Base [label="Base (e.g., K2C0Os)"]; Solvent [label="Solvent (e.g., Acetone)"]; Reaction
[label="Williamson Ether Synthesis", shape=ellipse, style=filled, fillcolor="#FBBCO05"]; Product
[label="1-Chloro-2-(cyclopentyloxy)-4-nitrobenzene", style=filled, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Workup [label="Aqueous Workup & Extraction"]; Purification
[label="Column Chromatography"];

/l Edges Reactantl -> Reaction; Reactant2 -> Reaction; Base -> Reaction; Solvent ->
Reaction; Reaction -> Workup [label="Crude Product"]; Workup -> Purification; Purification ->
Product [label="Purified Product"]; } Caption: General workflow for the synthesis of 1-Chloro-2-
(cyclopentyloxy)-4-nitrobenzene.

Detailed Experimental Protocol

Materials:

2-Chloro-4-nitrophenol

e Cyclopentyl bromide

o Potassium carbonate (anhydrous)
e Acetone (anhydrous)

o Ethyl acetate

e Hexane

 Brine solution

e Magnesium sulfate (anhydrous)

Procedure:
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e To a solution of 2-chloro-4-nitrophenol (1.0 eq) in anhydrous acetone, add anhydrous
potassium carbonate (1.5 eq).

 Stir the mixture at room temperature for 15 minutes.
¢ Add cyclopentyl bromide (1.2 eq) dropwise to the reaction mixture.

e Heat the reaction mixture to reflux and maintain for 12-16 hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

» Upon completion, cool the reaction mixture to room temperature and filter to remove
inorganic salts.

o Concentrate the filtrate under reduced pressure to obtain the crude product.
» Dissolve the crude product in ethyl acetate and wash with water and brine.
» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

o Purify the residue by column chromatography on silica gel using a hexane-ethyl acetate
gradient to afford the pure 1-Chloro-2-(cyclopentyloxy)-4-nitrobenzene.

Applications in Research and Development

Aromatic nitro compounds are pivotal in the synthesis of pharmaceuticals and other bioactive
molecules.[3] The title compound, 1-Chloro-2-(cyclopentyloxy)-4-nitrobenzene, serves as a
versatile intermediate. The nitro group can be readily reduced to an amine, which is a common
precursor for the formation of a wide array of functional groups and heterocyclic systems.

The presence of the chloro and cyclopentyloxy groups allows for further chemical
modifications, making it a valuable building block in combinatorial chemistry and drug discovery
programs. For instance, similar chlorinated nitroaromatic compounds are utilized in the
production of dyes, pesticides, and pharmaceuticals.[4] The development of efficient synthetic
routes for such compounds is of significant interest.[5]

Safety and Handling
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As with all nitroaromatic compounds, 1-Chloro-2-(cyclopentyloxy)-4-nitrobenzene should be
handled with care in a well-ventilated fume hood. Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, is essential. For detailed safety
information, consult the material safety data sheet (MSDS) provided by the supplier.

Conclusion

1-Chloro-2-(cyclopentyloxy)-4-nitrobenzene is a key chemical intermediate with well-defined
molecular properties. Its synthesis via the Williamson ether synthesis is a robust and scalable
method. The compound's chemical functionality makes it a valuable precursor in the
development of new chemical entities for various applications, particularly in the
pharmaceutical and agrochemical industries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Benzene, 4-chloro-2-(cyclopentyloxy)-1-nitro- CAS#: 1536954-37-6 [m.chemicalbook.com]
e 2. vibrantpharma.com [vibrantpharma.com]

e 3. mdpi.com [mdpi.com]

e 4. mdpi.com [mdpi.com]

e 5. researchgate.net [researchgate.net]

e To cite this document: BenchChem. [An In-depth Technical Guide to 1-Chloro-2-
(cyclopentyloxy)-4-nitrobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594748/docs#an-in-depth-technical-guide-to-1-
chloro-2-cyclopentyloxy-4-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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